Cas no 1804084-96-5 (Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate
• CAS No: 1804084-96-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4958542
• Update Time: 2025-06-08

Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate

• Inchi： 1S/C12H13NO3/c1-2-16-12(15)11-6-5-10(14)8-9(11)4-3-7-13/h5-6,8,14H,2-4H2,1H3
• InChI Key： AXYMNUHXSRGXPF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1CCC#N)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate

Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate (CAS No. 1804084-96-5): A Comprehensive Overview

Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate, identified by its CAS number 1804084-96-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic organic chemistry. The hydroxyl and cyanoethyl substituents in its molecular structure contribute to its versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate consists of a benzoate core substituted with a hydroxyl group at the 4-position and a 2-cyanoethyl group at the 2-position. This arrangement imparts specific electronic and steric properties to the molecule, which can be exploited in various chemical reactions. The presence of both hydroxyl and cyano groups makes it a bifunctional reagent, capable of participating in multiple types of chemical transformations, including esterification, nucleophilic substitution, and condensation reactions.

In recent years, Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate has been explored in the context of developing novel pharmaceutical agents. Its structural motif is reminiscent of several bioactive compounds that have demonstrated efficacy in preclinical studies. For instance, derivatives of benzoic acid with hydroxyl and cyano substituents have been investigated for their antimicrobial and anti-inflammatory properties. The compound's ability to undergo further functionalization makes it a promising scaffold for designing new therapeutic molecules.

One of the most compelling aspects of Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate is its role as an intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to construct intricate molecular frameworks that mimic natural products and bioactive peptides. The hydroxyl group can be easily modified through etherification or esterification reactions, while the cyanoethyl side chain can be transformed into amides or carboxylic acids, providing multiple pathways for structural diversification.

The compound's reactivity also makes it useful in polymer chemistry and material science. Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate can be incorporated into polymer backbones to enhance thermal stability or mechanical strength. Additionally, its ability to participate in cross-linking reactions allows for the creation of novel materials with tailored properties. These applications highlight the compound's broad utility beyond traditional pharmaceutical contexts.

Recent advancements in synthetic methodologies have further expanded the potential applications of Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate. Techniques such as transition-metal catalysis and organometallic chemistry have enabled more efficient and selective transformations of this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at specific positions on the benzoate ring, opening up new avenues for molecular design.

The pharmacological potential of Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate has also been explored through computational modeling and high-throughput screening assays. These studies have identified several derivatives with enhanced binding affinity to target proteins involved in metabolic diseases and neurological disorders. The compound's scaffold has been shown to interact with enzymes such as kinases and phosphodiesterases, suggesting its utility in developing kinase inhibitors or PDE inhibitors.

In conclusion, Ethyl 2-(2-cyanoethyl)-4-hydroxybenzoate (CAS No. 1804084-96-5) is a multifaceted compound with significant applications in pharmaceutical chemistry, synthetic organic chemistry, and materials science. Its unique structural features and reactivity make it a valuable building block for constructing complex molecules with diverse biological activities. As research continues to uncover new synthetic strategies and pharmacological targets, the importance of this compound is likely to grow further.